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Compound of Interest

2-Chloro-4-(3,5-
Compound Name:
dichlorophenyl)pyridine

Cat. No.: B12077451

Get Quote

Technical Guide: 2-Chloro-4-(3,5-

dichlorophenyl)pyridine

Core Scaffold for Furin Inhibitors and Biaryl
Therapeutics

Executive Summary

2-Chloro-4-(3,5-dichlorophenyl)pyridine (CAS: 1361707-84-7) is a halogenated biaryl
heterocycle utilized primarily as a regioselective scaffold in drug discovery. Its structural

significance lies in the orthogonality of its halogen substituents: the C4-aryl group establishes a
lipophilic pharmacophore (crucial for protein binding pockets), while the C2-chlorine serves as
a reactive "handle" for late-stage diversification via nucleophilic aromatic substitution (

) or palladium-catalyzed cross-couplings.

Recent literature highlights this motif's prominence in the development of Furin inhibitors,
targeting host proteases involved in viral entry mechanisms (including SARS-CoV-2) and
cancer metastasis.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12077451#bc-rfq
https://www.benchchem.com/product/b12077451/docs?utm_src=pdf-body#2-chloro-4-3-5-dichlorophenyl-pyridine-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12077451?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]

Property Data | Description
IUPAC Name 2-Chloro-4-(3,5-dichlorophenyl)pyridine
CAS Number 1361707-84-7

Molecular Formula

Molecular Weight 258.53 g/mol

Pyridine ring substituted at C2 (CI) and C4 (3,5-
dichlorophenyl).[1][2][3][41[516]1[71[8][°]

Structural Features

LogP (Predicted) ~4.8 (High Lipophilicity)
N Low in water; soluble in DCM, DMSO, THF, and
Solubility
Toluene.
Electron-deficient pyridine ring; 3,5-dichloro
Electronic Character substitution increases metabolic stability and

hydrophobic interaction potential.

Synthesis & Manufacturing

To ensure high regioselectivity and yield, the industry-standard protocol utilizes the Suzuki-
Miyaura cross-coupling of 2-chloro-4-iodopyridine with 3,5-dichlorophenylboronic acid.

Mechanistic Rationale

Using 2-chloro-4-iodopyridine is critical. The C—I bond is significantly weaker (bond dissociation
energy ~65 kcal/mol) than the C—ClI bond (~95 kcal/mol). This difference ensures that the
palladium catalyst (

) undergoes oxidative addition exclusively at the C4-iodine position, leaving the C2-chlorine
intact for future reactions.

Detailed Protocol

Reagents:
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e Substrate: 2-Chloro-4-iodopyridine (1.0 equiv)

e Coupling Partner: 3,5-Dichlorophenylboronic acid (1.1 equiv)

o Catalyst:
(3-5 mol%) or
(for faster kinetics)

e Base:

(2.0 M aqueous solution)

Solvent: 1,4-Dioxane or Toluene/Ethanol (3:1)
Procedure:

« Inerting: Charge a reaction vessel with the substrate, boronic acid, and catalyst. Evacuate
and backfill with Nitrogen or Argon (

) to remove
(prevents homocoupling and catalyst oxidation).

o Solvation: Add degassed solvent and aqueous base.

» Reaction: Heat to 80—90°C for 4—12 hours. Monitor via HPLC or TLC (Mobile phase:
Hexane/EtOAc 9:1).

o Work-up: Cool to RT. Dilute with water and extract with Ethyl Acetate (

).[6] Wash combined organics with brine, dry over
, and concentrate.[3]

« Purification: Flash column chromatography on silica gel. Elute with a gradient of 0-10%
EtOAc in Hexanes. The product typically elutes as a white to off-white solid.

Synthesis Workflow Diagram
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Process Parameters

! Essential to prevent Pd oxidation
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Caption: Regioselective Suzuki-Miyaura coupling exploiting the reactivity difference between C-
| and C-Cl bonds.

Reactivity Profile & Functionalization

The value of this compound lies in the C2-Chlorine handle. The pyridine nitrogen renders the
C2 position electron-deficient, activating it for nucleophilic attacks.

Nucleophilic Aromatic Substitution ()

o Mechanism: Addition-Elimination (

). The ring nitrogen stabilizes the Meisenheimer complex intermediate.

o Reagents: Primary or secondary amines (e.g., piperazines, diamines),

or DIPEA, polar aprotic solvent (DMF, DMSO, NMP).

o Conditions: Elevated temperatures (80—120°C) are often required due to the deactivating
effect of the electron-rich phenyl ring at C4, although the 3,5-dichloro substitution mitigates
this slightly.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12077451/docs?utm_src=pdf-body-img#2-chloro-4-3-5-dichlorophenyl-pyridine-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12077451?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Buchwald-Hartwig Amination

e Use Case: When

fails (sterically hindered amines) or requires harsh conditions.

e System:

/ BINAP or Xantphos ligands with

in Toluene at 100°C.

Reactivity Pathway Diagram
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Caption: Divergent synthesis pathways from the C2-chloro handle to bioactive terminal
products.

Applications in Drug Discovery[9]
Furin Inhibition (Antiviral & Oncology)

The (3,5-dichlorophenyl)pyridine moiety is a validated pharmacophore for inhibiting Furin, a
proprotein convertase.
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e Mechanism: Furin cleaves precursor proteins (e.g., the Spike protein of SARS-CoV-2).
Inhibitors prevent this cleavage, blocking viral entry or maturation.

e Binding Mode: The 3,5-dichlorophenyl group occupies the hydrophobic

or

pocket of the Furin active site. The chlorine atoms provide specific halogen-bonding
interactions and fill hydrophobic voids, increasing potency (

values often in the nanomolar range).

e SAR Insight: The C2-position is typically substituted with a basic amine (e.g., 4-aminomethyl-
piperidine) to interact with the negatively charged aspartic acid residues in the Furin catalytic
triad.

Metabolic Stability

The 3,5-dichloro substitution pattern on the phenyl ring blocks the para-position and sterically
hinders the meta-positions, significantly reducing susceptibility to oxidative metabolism by
Cytochrome P450 enzymes (specifically CYP3A4). This extends the half-life (

) of the drug candidate.

Safety & Handling

o Hazards: Classified as an Irritant (Skin/Eye/Respiratory).
e GHS Signal: Warning.[10]
e Precaution: Handle in a fume hood. Avoid dust formation.

o Environmental: Halogenated biaryls are persistent. All aqueous waste from synthesis
(containing Boron and Palladium) must be disposed of as hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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